Cas no 87043-38-7 (Thiourea,N-ethyl-N'-(3-methylphenyl)-)

• Product Name: Thiourea,N-ethyl-N'-(3-methylphenyl)-
• CAS No: 87043-38-7
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 732532
• Update Time: 2026-04-29

Thiourea,N-ethyl-N'-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-ethyl-N'-(3-methylphenyl)-
• 1-ethyl-3-(3-methylphenyl)thiourea

Additional information on Thiourea,N-ethyl-N'-(3-methylphenyl)-

Comprehensive Analysis of Thiourea, N-ethyl-N'-(3-methylphenyl)- (CAS No. 87043-38-7)

Thiourea, N-ethyl-N'-(3-methylphenyl)- (CAS No. 87043-38-7) is a specialized organic compound belonging to the thiourea derivatives family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. Researchers and professionals often search for terms like "thiourea derivatives uses", "N-ethyl-N'-(3-methylphenyl)thiourea synthesis", and "CAS 87043-38-7 applications", reflecting the growing interest in this compound.

The molecular structure of Thiourea, N-ethyl-N'-(3-methylphenyl)- features an ethyl group and a 3-methylphenyl moiety attached to the thiourea core. This configuration contributes to its distinct reactivity and functionality, making it valuable in organic synthesis and material science. Current trends show increasing searches for "green chemistry applications of thiourea derivatives" and "sustainable synthesis methods for CAS 87043-38-7", aligning with the global push toward environmentally friendly chemical processes.

In the pharmaceutical sector, Thiourea, N-ethyl-N'-(3-methylphenyl)- has shown promise as a building block for drug development. Its structural features make it a candidate for creating novel bioactive molecules, with researchers exploring its potential in addressing current health challenges. Popular queries like "thiourea derivatives in medicine" and "CAS 87043-38-7 biological activity" demonstrate this therapeutic interest.

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The compound's stability and solubility properties make it suitable for various industrial applications. Recent patent literature reveals innovative uses in specialty chemicals and advanced materials, driving searches for "thiourea derivatives in material science" and "CAS 87043-38-7 industrial uses". These applications align with current technological advancements in nanotechnology and smart materials.

Safety and handling of Thiourea, N-ethyl-N'-(3-methylphenyl)- remain important considerations for researchers and industrial users. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed. This has led to increased searches for "CAS 87043-38-7 safety data" and "N-ethyl-N'-(3-methylphenyl)thiourea handling guidelines", reflecting the scientific community's commitment to responsible chemical management.

The synthesis of Thiourea, N-ethyl-N'-(3-methylphenyl)- continues to evolve with advancements in organic chemistry methodologies. Modern synthetic approaches focus on improving yield, selectivity, and environmental friendliness, as seen in search trends for "green synthesis of thiourea derivatives" and "CAS 87043-38-7 production methods". These developments contribute to the compound's growing importance in sustainable chemistry initiatives.

In academic research, Thiourea, N-ethyl-N'-(3-methylphenyl)- serves as a valuable tool for studying molecular interactions and structure-activity relationships. Its well-defined chemical behavior makes it an excellent model compound for investigating fundamental chemical principles, explaining the popularity of searches like "thiourea derivatives research papers" and "CAS 87043-38-7 scientific studies".

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Future research directions for Thiourea, N-ethyl-N'-(3-methylphenyl)- may explore its potential in emerging fields like molecular electronics and catalysis. The compound's versatile nature positions it well for innovative applications that address contemporary scientific challenges, as suggested by forward-looking searches such as "thiourea derivatives in advanced materials" and "CAS 87043-38-7 future applications".

Quality control and analytical standards for Thiourea, N-ethyl-N'-(3-methylphenyl)- have become increasingly important as its applications diversify. This is evident from search trends including "CAS 87043-38-7 purity standards" and "N-ethyl-N'-(3-methylphenyl)thiourea analytical methods", highlighting the need for reliable characterization protocols in both research and industrial settings.

The environmental fate and ecological impact of Thiourea, N-ethyl-N'-(3-methylphenyl)- represent another area of growing scientific inquiry. As sustainability becomes paramount in chemical development, searches for "thiourea derivatives biodegradation" and "CAS 87043-38-7 environmental safety" have gained prominence, reflecting the chemical industry's commitment to green chemistry principles.